Cas no 63864-29-9 (methyl 2-(2-methylpropane-2-sulfonyl)acetate)

Methyl 2-(2-methylpropane-2-sulfonyl)acetate is a sulfonyl-containing ester compound with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a sulfonyl group and an ester moiety, which enhance its reactivity in nucleophilic substitution and condensation reactions. The tert-butylsulfonyl group contributes to steric hindrance, potentially improving selectivity in synthetic pathways. This compound is valued for its stability under standard conditions and compatibility with a range of solvents, facilitating its use in multi-step syntheses. Its well-defined molecular structure makes it a reliable building block for constructing complex molecules, particularly in medicinal chemistry and materials science research.

methyl 2-(2-methylpropane-2-sulfonyl)acetate structure

63864-29-9 structure

Product Name:methyl 2-(2-methylpropane-2-sulfonyl)acetate

CAS No:63864-29-9

MF:C₇H₁₄O₄S

MW:194.248661518097

CID:1661157

PubChem ID:43444477

Update Time:2025-10-28

methyl 2-(2-methylpropane-2-sulfonyl)acetate Chemical and Physical Properties

Names and Identifiers

- Acetic acid, [(1,1-dimethylethyl)sulfonyl]-, methyl ester
- Z424776630
- WCUZWGQTUBKTIO-UHFFFAOYSA-N
- 63864-29-9
- G53615
- methyl t-butylsulphonyl-acetate
- CS-0225214
- EN300-123123
- methyl 2-tert-butylsulfonylacetate
- methyl2-(2-methylpropane-2-sulfonyl)acetate
- methyl 2-(2-methylpropane-2-sulfonyl)acetate
- SCHEMBL11486883
- AKOS009479537
- Inchi： 1S/C7H14O4S/c1-7(2,3)12(9,10)5-6(8)11-4/h5H2,1-4H3
- InChI Key： WCUZWGQTUBKTIO-UHFFFAOYSA-N
- SMILES： S(CC(=O)OC)(C(C)(C)C)(=O)=O

Computed Properties

Exact Mass: 194.06132
Monoisotopic Mass: 194.06128010g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 68.8Å²

Experimental Properties

PSA: 60.44

methyl 2-(2-methylpropane-2-sulfonyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M357323-10mg	methyl 2-(2-methylpropane-2-sulfonyl)acetate	63864-29-9		10mg	$ 50.00	2022-06-02
TRC	M357323-50mg	methyl 2-(2-methylpropane-2-sulfonyl)acetate	63864-29-9		50mg	$ 160.00	2022-06-02
TRC	M357323-100mg	methyl 2-(2-methylpropane-2-sulfonyl)acetate	63864-29-9		100mg	$ 230.00	2022-06-02
Enamine	EN300-123123-0.05g	methyl 2-(2-methylpropane-2-sulfonyl)acetate	63864-29-9	95.0%	0.05g	$101.0	2025-03-21
Enamine	EN300-123123-0.1g	methyl 2-(2-methylpropane-2-sulfonyl)acetate	63864-29-9	95.0%	0.1g	$152.0	2025-03-21
Enamine	EN300-123123-0.25g	methyl 2-(2-methylpropane-2-sulfonyl)acetate	63864-29-9	95.0%	0.25g	$216.0	2025-03-21
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Enamine	EN300-123123-5.0g	methyl 2-(2-methylpropane-2-sulfonyl)acetate	63864-29-9	95.0%	5.0g	$1530.0	2025-03-21